Cas no 67404-89-1 (Benzamide,N-(1-cyclohexylethyl)-)

Benzamide,N-(1-cyclohexylethyl)- structure
67404-89-1 structure
Product Name:Benzamide,N-(1-cyclohexylethyl)-
CAS No:67404-89-1
MF:C15H21NO
MW:231.333344221115
CID:520054
PubChem ID:283091
Update Time:2025-04-19

Benzamide,N-(1-cyclohexylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-cyclohexylethyl)-
    • (+-)-1-Anthraniloyl-3-(3,4,5-trimethoxy-benzoylamino)-piperidin
    • (+-)-1-Benzamino-1-cyclohexyl-aethan
    • (+-)-1-benzamino-1-cyclohexyl-ethane
    • 1-(o-Aminobenzoyl)-3-(3,4,5-trimethoxybenzamido)piperidine
    • AC1L4JDD
    • AC1Q5FKE
    • AR-1K3427
    • Benzamide, N-(1-anthraniloyl-3-piperidyl)-3,4,5-trimethoxy-
    • BRN 0503551
    • LS-25676
    • N-(1-Anthraniloyl-3-piperidyl)-3,4,5-trimethoxybenzamide
    • N-[1-(2-amino-benzoyl)-piperidin-3-yl]-3,4,5-trimethoxy-benzamide
    • NSC-137385
    • AKOS013916381
    • 67404-89-1
    • n-(1-cyclohexylethyl)benzamide
    • DTXSID701305793
    • NSC137385
    • Inchi: 1S/C15H21NO/c1-12(13-8-4-2-5-9-13)16-15(17)14-10-6-3-7-11-14/h3,6-7,10-13H,2,4-5,8-9H2,1H3,(H,16,17)
    • InChI Key: KFKGJQJVRQAJMR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC(C)C1CCCCC1

Computed Properties

  • Exact Mass: 231.16243
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.77610
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